Cas no 2137857-80-6 (1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane
• CAS No: 2137857-80-6
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• CID: 6414920
• PubChem ID: 165455598
• Update Time: 2025-06-13

1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)-5-methyl-1,4-diazepane
• 2137857-80-6
• EN300-715345
• 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C12H16ClFN2/c1-9-2-4-16(5-3-15-9)12-7-10(13)6-11(14)8-12/h6-9,15H,2-5H2,1H3
• InChI Key： MKCNXDMVGANZIS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)N1CCNC(C)CC1)F

Computed Properties

• Exact Mass: 242.0986044g/mol
• Monoisotopic Mass: 242.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane

Professional Introduction to Compound with CAS No. 2137857-80-6 and Product Name: 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane

The compound with the CAS number 2137857-80-6 and the product name 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of diazepine derivatives, which have been extensively studied for their potential therapeutic applications due to their unique chemical structure and biological activity. The presence of both chloro and fluoro substituents in the aromatic ring enhances its pharmacological properties, making it a promising candidate for further research and development.

Recent studies have highlighted the importance of diazepine derivatives in the treatment of various neurological and psychiatric disorders. The structural motif of 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane exhibits a high degree of specificity, which is crucial for targeting neurological pathways effectively. The chloro and fluoro groups not only improve the metabolic stability of the compound but also enhance its binding affinity to specific receptors in the brain. This has led to increased interest in exploring its potential as an anxiolytic, anticonvulsant, and sedative agent.

In the realm of medicinal chemistry, the synthesis and optimization of 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane have been a focus of numerous research groups. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also contribute to the development of more sustainable chemical processes.

The pharmacological profile of 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane has been thoroughly investigated in preclinical studies. These studies have demonstrated its potential as a modulator of GABAergic and serotonergic systems, which are implicated in various neurological disorders. The compound's ability to interact with these systems suggests its utility in treating conditions such as anxiety disorders, depression, and sleep disturbances. Additionally, its structural similarity to known therapeutic agents provides a strong foundation for structure-activity relationship (SAR) studies aimed at further optimizing its pharmacological properties.

One of the most compelling aspects of 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane is its potential for developing novel therapeutic strategies. The compound's unique chemical structure allows it to exhibit multiple modes of action simultaneously, which can be particularly beneficial in treating complex neurological conditions that require multifaceted approaches. Researchers are exploring its potential use in combination therapies, where it could synergize with other drugs to achieve better outcomes. This approach aligns with the current trend in drug development towards personalized medicine and targeted therapies.

The safety profile of 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane is another critical area of focus. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical translation. However, further research is needed to evaluate its long-term effects and potential side effects. This includes studying its interactions with other drugs and assessing its metabolic stability in vivo.

The future prospects for 1-(3-Chloro-5-fluorophenyl)-5-methyl-1,4-diazepane are vast and exciting. As our understanding of neurological disorders continues to evolve, so does our ability to develop targeted therapies that address these conditions more effectively. The compound's unique properties make it an ideal candidate for further exploration in both academic research and industrial drug development. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating this promising compound into safe and effective treatments for patients worldwide.